REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([CH3:11])[CH:3]=1.[F:12][CH:13]1[CH2:17][CH2:16][NH:15][CH2:14]1>>[F:12][CH:13]1[CH2:17][CH2:16][N:15]([C:2]2[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([CH3:11])[CH:3]=2)[CH2:14]1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC(=C(C=C1)[N+](=O)[O-])C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1CNCC1
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Name
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Intermediate 49
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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LCMS (ES+) 224.90 (M+H)+, RT 2.90 minutes (method 1)
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Duration
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2.9 min
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Name
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Type
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Smiles
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FC1CN(CC1)C1=CC(=C(C=C1)[N+](=O)[O-])C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |